1-(5-aminopentanoyl)-4-benzyl-3-ethyl-1,4-diazepan-5-one hydrochloride

• IUPAC Name: 1-(5-aminopentanoyl)-4-benzyl-3-ethyl-1,4-diazepan-5-one
• InChI: InChI=1S/C19H29N3O2/c1-2-17-15-21(18(23)10-6-7-12-20)13-11-19(24)22(17)14-16-8-4-3-5-9-16/h3-5,8-9,17H,2,6-7,10-15,20H2,1H3
• InChI Key: IRPBIWIUNGEDBM-UHFFFAOYSA-N
• Canonical SMILES: CCC1CN(CCC(=O)N1CC2=CC=CC=C2)C(=O)CCCCN
• Molecular Formula: C19H29N3O2
• Molecular Weight: 331.5 g/mol

Description

1-(5-aminopentanoyl)-4-benzyl-3-ethyl-1,4-diazepan-5-one hydrochloride is a chemical compound with potential therapeutic applications. It is commonly referred to as AC-262,356 and belongs to the class of selective androgen receptor modulators (SARMs). SARMs are a group of compounds that are being developed as alternatives to traditional anabolic steroids. They are designed to selectively target androgen receptors in the body, which can lead to increased muscle growth and improved bone density.

Mechanism of Action

AC-262,356 works by selectively binding to androgen receptors in the body. This leads to an increase in protein synthesis, which can promote muscle growth and improve bone density. Unlike traditional anabolic steroids, 1-(5-aminopentanoyl)-4-benzyl-3-ethyl-1,4-diazepan-5-one hydrochloride such as AC-262,356 are designed to be selective in their binding to androgen receptors, which can reduce the risk of side effects such as prostate enlargement and hair loss.
Biochemical and Physiological Effects:
AC-262,356 has been shown to increase muscle mass and strength in animal models. In addition, it has been shown to improve bone density and reduce fat mass. These effects are thought to be mediated by the compound's ability to increase protein synthesis and promote the growth of muscle and bone tissue.

Advantages and Limitations for Lab Experiments

One advantage of AC-262,356 is its selectivity for androgen receptors, which can reduce the risk of side effects. In addition, its ability to increase muscle mass and strength makes it a potentially useful tool for studying muscle wasting diseases. However, one limitation of AC-262,356 is its relatively short half-life, which can make dosing and administration challenging.

Future Directions

There are several potential future directions for research on AC-262,356. One area of interest is the compound's potential as a treatment for muscle wasting diseases such as sarcopenia and cachexia. Another area of interest is its potential as a treatment for osteoporosis, given its ability to improve bone density. In addition, further research is needed to better understand the long-term safety and efficacy of AC-262,356 in humans.

Synthesis Methods

The synthesis of AC-262,356 involves several steps. The first step is the condensation of 4-benzyl-1,2-diazepin-3-one with ethyl 5-bromo-1-pentanoate to form 1-(5-bromopentanoyl)-4-benzyl-3-ethyl-1,4-diazepan-5-one. This intermediate is then treated with sodium azide and triphenylphosphine to form the corresponding azide. The final step involves the reduction of the azide to the amine using hydrogen gas and palladium on carbon.

Scientific Research Applications

AC-262,356 has been shown to have potential therapeutic applications in the field of muscle wasting diseases. It has been demonstrated to increase muscle mass and strength in animal models. In addition, it has been shown to improve bone density and reduce fat mass. These findings suggest that AC-262,356 may have potential as a treatment for conditions such as osteoporosis and sarcopenia.